2,6-Dichloro-4-(1-(oxetan-3-yl)piperidin-4-yl)pyridine

• Molecular Formula: C13H16Cl2N2O
• Molecular Weight: 287.18 g/mol
• IUPAC Name: 2,6-dichloro-4-[1-(oxetan-3-yl)piperidin-4-yl]pyridine
• InChI: InChI=1S/C13H16Cl2N2O/c14-12-5-10(6-13(15)16-12)9-1-3-17(4-2-9)11-7-18-8-11/h5-6,9,11H,1-4,7-8H2
• InChI Key: VJZSRWSCGJLASK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC(=NC(=C2)Cl)Cl)C3COC3

Description

2,6-Dichloro-4-(1-(oxetan-3-yl)piperidin-4-yl)pyridine is a useful research compound. Its molecular formula is C13H16Cl2N2O and its molecular weight is 287.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,6-dichloro-4-(piperidin-4-yl)pyridine (2 g, 8.7 mmol) and oxetan-3-one (6.26 g, 87 mmol) in THF (50 mL) was stirred at 70° C. for 30 min and then sodium cyanoborohydride (2.74 g, 43.5 mmol) was added to the mixture and the mixture solution was stirred at 70° C. for additional 30 min. The reaction solution was filtered and the filtrate was concentrated to give crude product which was purified by flash column chromatography on silica gel (30% ethyl acetate in petroleum ether) to afford 2,6-dichloro-4-(1-(oxetan-3-yl)piperidin-4-yl)pyridine. (2 g, 88.7% yield). LCMS (ESI) [MH]+=286.7.